Cas no 349660-72-6 (4-(hydroxyimino)methylbenzene-1,3-diol)

4-(hydroxyimino)methylbenzene-1,3-diol structure
349660-72-6 structure
Product Name:4-(hydroxyimino)methylbenzene-1,3-diol
CAS No:349660-72-6
MF:C7H7NO3
MW:153.135381937027
MDL:MFCD00016410
CID:919738
Update Time:2023-11-27

4-(hydroxyimino)methylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2,4-dihydroxy-, oxime, [C(E)]- (9CI)
    • 2,4-Dihydroxybenzaldehyde oxime
    • 2,4-Dihydroxybenzaldoxime
    • beta-Resorcylaldoxime
    • beta-Resorcylaldehyde, oxime
    • Benzaldehyde, 2,4-dihydroxy-, oxime
    • 4-[(E)-(hydroxyimino)methyl]benzene-1,3-diol
    • .beta.-Resorcylaldehyde, oxime
    • B-resorcylaldoxime
    • 4-((hydroxyimino)methyl)benzene-1,3-diol
    • .beta.-Resorcylaldoxime
    • WLN: QNU1R BQ DQ
    • NSC4870
    • Benzaldehyde,4-dihydroxy-, oxime
    • CID 135408746
    • Benzaldehyde, 2,4-dihydroxy-, oxime, [C(E)]-
    • 4-(hydroxyimino)methylbenzene-1,3-diol
    • MDL: MFCD00016410
    • Inchi: 1S/C7H7NO3/c9-6-2-1-5(4-8-11)7(10)3-6/h1-4,9-11H/b8-4+
    • InChI Key: YIAZXUFZAYNWTP-XBXARRHUSA-N
    • SMILES: OC1C=C(C=CC=1/C=N/O)O
    • BRN: 2250108

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Topological Polar Surface Area: 73

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 347.7±12.0 °C(Predicted)
  • pka: 8.89±0.40(Predicted)

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